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Compound of Interest

Compound Name: Dimetane
Cat. No.: B15701094
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Dimetane, with the active ingredient Brompheniramine maleate. Adherence to these
procedures is critical for minimizing exposure and ensuring operational safety.

Essential Safety Information at a Glance

Proper handling of Brompheniramine maleate, a potent antihistamine, requires a thorough
understanding of its properties and associated hazards. This substance is harmful if swallowed
and can cause skin and serious eye irritation.[1] The following tables summarize key
quantitative data for quick reference.

Physical and Chemical Properties
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Property Value

Chemical Name Brompheniramine maleate
CAS Number 980-71-2

Molecular Formula C20H23BrN20a4

Molecular Weight 435.31 g/mol

Appearance White crystalline powder
Melting Point 132°C (269.6°F)[2]
Solubility Soluble in water

Toxicological Data

Metric Value Species
Acute Oral Toxicity (LD50) 318 ma/kg[2][3][4][5] Rat
Intraperitoneal Toxicity (LD50) 76 mg/kg[3] Rat

Occupational Exposure Limits

Currently, there are no established official occupational exposure limits (OELS), such as a
Threshold Limit Value (TLV) from ACGIH or a Recommended Exposure Limit (REL) from
NIOSH, for Brompheniramine maleate.[2][3][6] Therefore, it is imperative to adhere to the
principle of keeping airborne concentrations as low as reasonably achievable and minimizing
all occupational exposure.[2]

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE strategy is hon-negotiable when handling Brompheniramine maleate.
The following table outlines the required PPE for various levels of exposure.
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Specifications and Best

Body Part Required PPE .
Practices
A face shield should be used in
Safety goggles with side- conjunction with goggles when
Eyes/Face ) ) ) o i
shields or a face shield.[1][7] there is a significant risk of
splashing.
Double-gloving is
recommended to minimize the
Hand Chemical-resistant gloves risk of contamination.[7]
ands
(e.g., nitrile). Gloves should be changed
regularly and immediately if
contaminated.
A disposable lab coat or
Laboratory coat. For larger N
N ) } coveralls of low permeability
Body quantities, chemical-resistant

coveralls are necessary.

are recommended for handling

quantities up to 1 kilogram.[6]

Respiratory

A NIOSH-approved dust

respirator.

To be used when engineering
controls are insufficient or
during spill cleanup. Ensure
proper fit and use of

appropriate cartridges.[2]

Feet

Closed-toe shoes.

Required for all laboratory

work.

Operational Plan: From Handling to Disposal

A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow and detailed protocols provide step-by-step guidance.

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://www.ag.state.mn.us/Office/Cases/3M/docs/PTX/PTX1360.pdf
https://reference.medscape.com/drug/brompheniramine-343383
https://reference.medscape.com/drug/brompheniramine-343383
https://file.medchemexpress.com/batch_PDF/HY-B0480/Brompheniramine-maleate-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-210967.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15701094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE ety & o

Safe Handling Workflow for Brompheniramine Maleate
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Safe Handling Workflow
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Experimental Protocols for Safe Handling

Preparation:

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

o Gather PPE: Ensure all necessary PPE is available, in good condition, and fits correctly.

o Work Area Setup: All handling of Brompheniramine maleate powder should be conducted in
a certified chemical fume hood to minimize inhalation exposure.[2] Ensure safety showers
and eyewash stations are readily accessible.

Handling Procedures:
e Weighing and Transferring:

o Perform all weighing and transferring of the solid compound within the chemical fume
hood.

o Use appropriate tools, such as a spatula, to handle the solid, avoiding the creation of dust.
o If preparing a solution, add the solid to the solvent slowly to prevent splashing.
e Performing Reactions:
o Set up all apparatus within the chemical fume hood.
o Ensure all glassware is securely clamped.
o Avoid direct heating of the dry compound.
Post-Procedure Cleanup:

e Decontamination: Thoroughly decontaminate all work surfaces, glassware, and equipment
after use.

e Hand Washing: Always wash hands with soap and water after handling the chemical, even if
gloves were worn.
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Disposal Plan: Responsible Waste Management

Proper disposal of Brompheniramine maleate and contaminated materials is essential to
prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

o Solid Waste: Collect any unused Brompheniramine maleate powder and contaminated
disposable materials (e.g., gloves, bench paper) in a clearly labeled, sealed container
designated for chemical waste.

 Liquid Waste: Solutions containing Brompheniramine maleate should be collected in a
labeled, sealed, and appropriate waste container. Do not pour down the drain.

Disposal Method:

 All chemical waste must be disposed of through your institution's hazardous waste
management program. Follow all local, state, and federal regulations for chemical waste
disposal.[5]

By adhering to these guidelines, you can significantly mitigate the risks associated with
handling Dimetane (Brompheniramine maleate) and maintain a safe and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-to-handling-dimetane-brompheniramine-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.cdc.gov/niosh/npg/pgintrod.html
https://file.medchemexpress.com/batch_PDF/HY-B0480/Brompheniramine-maleate-SDS-MedChemExpress.pdf
https://reference.medscape.com/drug/brompheniramine-343383
https://www.benchchem.com/product/b15701094/docs#safeguarding-your-research-a-guide-to-handling-dimetane-brompheniramine-maleate
https://www.benchchem.com/product/b15701094/docs#safeguarding-your-research-a-guide-to-handling-dimetane-brompheniramine-maleate
https://www.benchchem.com/product/b15701094/docs#safeguarding-your-research-a-guide-to-handling-dimetane-brompheniramine-maleate
https://www.benchchem.com/product/b15701094/docs#safeguarding-your-research-a-guide-to-handling-dimetane-brompheniramine-maleate
https://www.benchchem.com/product/b15701094?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15701094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15701094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

